Cas no 1083181-25-2 (2-Bromo-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 2-Bromo-1H-pyrrolo[2,3-b]pyridine
• CAS No: 1083181-25-2
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD11559018
• CID: 829807
• Update Time: 2025-10-29

2-Bromo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1H-pyrrolo[2,3-b]pyridine
• 2-bromanyl-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 2-bromo-
• 2-bromo-1H-pyrrolo [2,3-b] pyridine
• 2-bromo-7-azaindole
• FCH895992
• BC681985
• ST2404185
• AX8209881
• A801846

• MDL： MFCD11559018
• Inchi： 1S/C7H5BrN2/c8-6-4-5-2-1-3-9-7(5)10-6/h1-4H,(H,9,10)
• InChI Key： HKRBNTYNEXFATM-UHFFFAOYSA-N
• SMILES： BrC1=CC2=CC=CN=C2N1

Computed Properties

• Exact Mass: 195.96400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Topological Polar Surface Area: 28.7

Experimental Properties

• PSA: 28.68000
• LogP: 2.32540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 2-Bromo-1H-pyrrolo[2,3-b]pyridine

Introduction to 2-Bromo-1H-pyrrolo[2,3-b]pyridine (CAS No. 1083181-25-2)

The compound 2-Bromo-1H-pyrrolo[2,3-b]pyridine, identified by the CAS registry number CAS No. 1083181-25-2, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural features and versatile applications. The presence of a bromine atom at the second position of the pyrrolopyridine ring introduces additional electronic and steric properties, making it a valuable molecule for both academic research and industrial applications.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in drug discovery, particularly in the development of anticancer agents. The 2-Bromo-1H-pyrrolo[2,3-b]pyridine structure has been shown to exhibit promising cytotoxic activity against various cancer cell lines. Researchers have explored its potential as a lead compound for designing more potent and selective antitumor drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can inhibit key enzymes involved in cancer cell proliferation, making it a candidate for further preclinical testing.

In addition to its pharmacological applications, 2-Bromo-1H-pyrrolo[2,3-b]pyridine has also been utilized as an intermediate in the synthesis of more complex heterocyclic compounds. Its bromine substituent facilitates various coupling reactions, such as Suzuki-Miyaura cross-coupling, which are essential in constructing biologically active molecules. This makes it a valuable building block in organic synthesis.

The synthesis of CAS No. 1083181-25-2 involves a multi-step process that typically starts with the preparation of the pyrrolopyridine core followed by bromination at the desired position. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, microwave-assisted bromination has been reported to significantly reduce reaction time while maintaining high yields.

The structural uniqueness of 2-Bromo-1H-pyrrolo[2,3-b]pyridine also makes it an interesting subject for theoretical studies. Computational chemists have employed density functional theory (DFT) to investigate its electronic properties and reactivity patterns. These studies provide insights into its potential interactions with biological targets, aiding in the rational design of new drug candidates.

In conclusion, 2-Bromo-1H-pyrrolo[2,3-b]pyridine (CAS No. 1083181-25-2) is a versatile compound with diverse applications in chemistry and pharmacology. Its role as an intermediate in organic synthesis and its potential as an anticancer agent highlight its significance in contemporary research. As new findings emerge from ongoing studies, this compound is expected to contribute even more to the development of innovative therapeutic agents.